Cas no 2172629-48-8 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}-4-methylpentanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}-4-methylpentanoic acid
• CAS No: 2172629-48-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6324511
• PubChem ID: 165582668
• Update Time: 2025-10-29

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}-4-methylpentanoic acid
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]methyl}-4-methylpentanoic acid
• EN300-1530641
• 2172629-48-8

• Inchi： 1S/C27H32N2O5/c1-17(2)19(14-25(30)31)15-29-26(32)18(3)12-13-28-27(33)34-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-12,17,19,24H,13-16H2,1-3H3,(H,28,33)(H,29,32)(H,30,31)/b18-12+
• InChI Key： DHJPLGOPOUGMJV-LDADJPATSA-N
• SMILES： O(C(NC/C=C(\C)/C(NCC(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}-4-methylpentanoic acid

Comprehensive Analysis of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}-4-methylpentanoic acid (CAS No. 2172629-48-8)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}-4-methylpentanoic acid (CAS No. 2172629-48-8) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, plays a pivotal role in peptide synthesis and drug development. Researchers and industry professionals are increasingly focusing on its applications, particularly in the context of Fmoc-protected amino acids and solid-phase peptide synthesis (SPPS). The compound's unique properties make it a valuable building block for designing novel therapeutics and biomaterials.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group in this compound is a cornerstone of modern peptide chemistry. It serves as a protective group for amines, enabling controlled synthesis of peptides with high precision. This attribute aligns with the growing demand for high-purity peptides in therapeutic applications, such as cancer treatment, diabetes management, and neurodegenerative disease research. The compound's 2-methylbut-2-enamidomethyl moiety further enhances its versatility, allowing for selective modifications and conjugation with other biomolecules. Such features are critical for developing targeted drug delivery systems, a hot topic in pharmaceutical innovation.

From a structural perspective, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}-4-methylpentanoic acid exhibits a balanced combination of hydrophobicity and reactivity. The 4-methylpentanoic acid segment contributes to its solubility profile, making it suitable for various solvent systems used in bioconjugation and chemical biology studies. Recent advancements in AI-driven drug discovery have highlighted the importance of such compounds in virtual screening and molecular docking simulations. Researchers are leveraging these tools to identify potential interactions between this molecule and biological targets, accelerating the development of next-generation therapeutics.

The synthesis and application of CAS No. 2172629-48-8 also intersect with sustainability trends in the chemical industry. As the demand for green chemistry practices grows, scientists are exploring eco-friendly methods to produce Fmoc-protected compounds. Techniques such as microwave-assisted synthesis and flow chemistry are being investigated to reduce waste and energy consumption. This aligns with broader industry goals, including the United Nations Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidomethyl}-4-methylpentanoic acid represents a fascinating intersection of chemistry, biology, and technology. Its role in peptide synthesis, drug development, and sustainable chemistry underscores its importance in contemporary research. As scientific inquiries into personalized medicine and biopharmaceuticals expand, this compound is poised to remain at the forefront of innovation, offering solutions to some of the most pressing challenges in healthcare and biotechnology.